Cas no 1311317-66-4 (3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one)

• Product Name: 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one
• CAS No: 1311317-66-4
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD18483351
• CID: 5217211
• Update Time: 2025-07-23

3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-6-methyl-decahydroquinolin-2-one
• 3-(aminomethyl)-6-methyloctahydroquinolin-2(1H)-one
• 2(1H)-Quinolinone, 3-(aminomethyl)octahydro-6-methyl-
• 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one

• MDL： MFCD18483351
• Inchi： 1S/C11H20N2O/c1-7-2-3-10-8(4-7)5-9(6-12)11(14)13-10/h7-10H,2-6,12H2,1H3,(H,13,14)
• InChI Key： NQJRCGSIQBCYRW-UHFFFAOYSA-N
• SMILES： O=C1C(CN)CC2CC(C)CCC2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one

Professional Introduction to 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one (CAS No. 1311317-66-4)

3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1311317-66-4, belongs to the decahydroquinoline class of heterocyclic compounds. Decahydroquinolines are known for their structural complexity and diverse biological activities, making them valuable scaffolds in drug discovery and development.

The molecular structure of 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one features a fused bicyclic system with an amine substituent at the 3-position and a methyl group at the 6-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various pharmacological applications. The presence of an aminomethyl group suggests potential for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on decahydroquinoline derivatives due to their promising pharmacological profiles. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The Aminomethyl-substituted decahydroquinolines, in particular, have been studied for their ability to interact with biological targets such as enzymes and receptors, modulating key signaling pathways involved in disease progression.

One of the most compelling aspects of 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one is its versatility as a building block in medicinal chemistry. The amine functionality provides a site for covalent bonding with other pharmacophores, allowing chemists to design molecules with enhanced potency and selectivity. This flexibility has led to several innovative drug candidates being developed in academic and industrial settings.

The synthesis of 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge techniques used in modern pharmaceutical research.

Recent studies have demonstrated the potential of 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one as an intermediate in the development of novel therapeutic agents. For instance, researchers have explored its use in generating derivatives that target specific enzymes implicated in neurological disorders. The decahydroquinoline core has been found to enhance blood-brain barrier penetration, making it an attractive scaffold for drugs designed to treat central nervous system conditions.

The pharmacokinetic properties of this compound are also of great interest. Preliminary studies indicate that 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one exhibits favorable solubility characteristics, which is crucial for oral bioavailability. Additionally, its metabolic stability suggests that it could be a viable candidate for long-term therapeutic use. These attributes make it an appealing molecule for further preclinical and clinical investigations.

In conclusion, 3-(Aminomethyl)-6-methyl-decahydroquinolin-2-one (CAS No. 1311317-66-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential position it as a key intermediate in the development of novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.